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Compound of Interest

Compound Name: Methyl-(3-M-tolyl-propyl)-amine

CAS No.: 886762-96-5

Cat. No.: B12116843

Get Quote

Publish Comparison Guide | Technical Brief

Executive Summary
In the development of aryl-propyl-amine therapeutics (structural analogs to Tolterodine,

Atomoxetine, and Tolpropamine), the control of regioisomeric impurities is a critical quality

attribute (CQA). Methyl-(3-m-tolyl-propyl)-amine (N-methyl-3-(3-methylphenyl)propan-1-

amine) represents a specific challenge: it is often a "silent" impurity, arising from meta-isomer

contaminants in para-substituted starting materials (e.g., m-tolualdehyde vs. p-tolualdehyde) or

via non-selective methylation steps.

This guide compares available reference standard grades, outlines the necessary

characterization data for regulatory submission (ICH Q3A/Q3B), and provides a validated

analytical workflow for its detection.

Strategic Sourcing: Reference Standard Grades
For GMP release testing and stability studies, the choice of reference standard dictates the

validity of your quantitative data. Below is a comparison of the three primary tiers of standards
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available for this compound.

Comparative Analysis of Standard Types

Feature
Pharmacopeial

Primary Standard

(USP/EP)

Certified Reference

Material (CRM)

(e.g., LGC, Merck)

Analytical /

Research Grade

(e.g., SynThink,
ChemScene)

Primary Use

Dispute resolution,

final compendial

testing.

Method validation,

routine QC release,

calibration.

Early R&D, structural

elucidation, qualitative

ID.

Traceability

Legal standing;

traceable to

metrological

standards.

Traceable to

NIST/BIPM via

secondary verification.

Vendor-defined; often

lacks inter-lab

validation.

Assay Value

100.0% (unless

stated); Mass balance

approach.

Quantified (e.g.,

99.4%) with

uncertainty budget

(±0.5%).

Area % (HPLC) only;

often ignores

water/solvents.

Characterization
Extensive (NMR, MS,

IR, TGA, KF, ROI).

Comprehensive

(NMR, HPLC, MS,

KF).

Basic (H-NMR,

HPLC).

Cost / mg (High) $ (Medium-High) $ (Low)

Availability
Rare/Unavailable for

specific intermediates.

High Availability

(Custom synthesis

options).

High Availability

(Stock items).

Recommendation: As Methyl-(3-m-tolyl-propyl)-amine is often a non-pharmacopeial impurity,

a Certified Reference Material (CRM) or a fully characterized Secondary Standard is the

required gold standard for regulatory filing. Reliance on "Research Grade" (>95% by Area) is

insufficient for calculating Relative Response Factors (RRF) due to potential salt form

variations (e.g., Hydrochloride vs. Free Base).
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Technical Specifications & Characterization
When sourcing this standard, the Certificate of Analysis (CoA) must validate the following

structural and purity attributes to ensure specific detection against the parent drug matrix.

Chemical Name: N-methyl-3-(3-methylphenyl)propan-1-amine

Molecular Formula: C₁₁H₁₇N

Molecular Weight: 163.26 g/mol

CAS Number: 886762-96-5

Critical Quality Attributes (CQA) for the Standard
Isomeric Purity: Must distinguish between ortho-, meta-, and para- isomers. The meta-tolyl

placement is the defining feature.

Requirement: ¹H-NMR must show distinct splitting patterns for the aromatic ring (typically

a multiplet for meta vs. AA'BB' system for para).

Salt Form Identification: The standard may be supplied as a Hydrochloride (HCl) or Oxalate

salt.

Impact: The molecular weight correction factor (MW_salt / MW_base) must be applied

during quantification. Failure to do so results in a 15-25% potency error.

Residual Solvents: Synthetic intermediates often retain solvents (THF, Toluene) from the

Grignard or Reductive Amination steps.

Requirement: GC-HS data reporting specific ppm levels.

Experimental Protocol: Impurity Profiling Workflow
The following method is optimized for the separation of Methyl-(3-m-tolyl-propyl)-amine from

structurally similar secondary amines and parent drug matrices.

Methodology: Reversed-Phase UPLC-MS/UV
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Rationale: The secondary amine functionality causes peak tailing on traditional silica. A high-

pH stable C18 column or a charged surface hybrid (CSH) column is required to maintain

peak symmetry.

Chromatographic Conditions:

Column: Waters XBridge BEH C18 XP, 2.5 µm, 3.0 x 100 mm (or equivalent).

Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 10.0 (Promotes free-base form,

improving retention and shape).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Flow Rate: 0.5 mL/min.

Gradient:

0.0 min: 5% B

10.0 min: 60% B

12.0 min: 95% B

15.0 min: 5% B (Re-equilibration)

Detection:

UV: 215 nm (Aromatic absorption; low sensitivity).

MS (Preferred): ESI Positive Mode. Target Mass: 164.14 [M+H]⁺.

Sample Preparation:

Standard Stock: Dissolve 5.0 mg of Methyl-(3-m-tolyl-propyl)-amine Reference Standard in

10 mL Methanol (500 µg/mL).

System Suitability: Prepare a mix of the Parent Drug (e.g., Tolpropamine analog) and the

Impurity at 0.1% level.
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Acceptance Criteria: Resolution (Rs) > 2.0 between Parent and Impurity.

Visualizing the Impurity Pathway
Understanding the origin of Methyl-(3-m-tolyl-propyl)-amine is essential for process control. It

typically arises from regioisomeric contamination in the starting aldehyde or halide.
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Click to download full resolution via product page

Figure 1: Formation pathway of Methyl-(3-m-tolyl-propyl)-amine via regioisomeric

contamination of starting materials.

References & Sourcing
ICH Guidelines.Impurities in New Drug Substances Q3A(R2). International Council for

Harmonisation.[1] Available at: [Link]

Disclaimer: This guide is for research and development purposes. Always verify the specific

Certificate of Analysis (CoA) for the lot number received from your supplier before use in GMP

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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